![molecular formula C11H17NO4 B6173616 methyl 2-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}acetate CAS No. 2490402-33-8](/img/no-structure.png)
methyl 2-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-{(tert-butoxy)carbonylamino}acetate, also known as methyl N-(tert-butoxycarbonyl)-N-(prop-2-yn-1-yl)glycinate, is a chemical compound with the CAS Number: 2490402-33-8 . It has a molecular weight of 227.26 . The compound is typically stored at room temperature and is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17NO4/c1-6-7-12(8-9(13)15-5)10(14)16-11(2,3)4/h1H,7-8H2,2-5H3 . This indicates the molecular structure of the compound and can be used to derive its molecular formula.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 227.26 . The InChI code for this compound is 1S/C11H17NO4/c1-6-7-12(8-9(13)15-5)10(14)16-11(2,3)4/h1H,7-8H2,2-5H3 , which can be used to derive additional physical and chemical properties.Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with this compound include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}acetate involves the reaction of propargylamine with tert-butyl chloroformate to form the tert-butoxycarbonyl (Boc) protected propargylamine intermediate. This intermediate is then reacted with methyl chloroacetate to form the final product.", "Starting Materials": [ "Propargylamine", "Tert-butyl chloroformate", "Methyl chloroacetate", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Dissolve propargylamine in diethyl ether and add sodium bicarbonate to adjust the pH to 8-9.", "Step 2: Slowly add tert-butyl chloroformate to the reaction mixture while stirring at room temperature.", "Step 3: After the addition is complete, stir the reaction mixture for an additional 2 hours.", "Step 4: Add saturated sodium chloride solution to the reaction mixture and extract the organic layer with diethyl ether.", "Step 5: Dry the organic layer over anhydrous magnesium sulfate and filter the solution.", "Step 6: Concentrate the solution under reduced pressure to obtain the Boc-protected propargylamine intermediate.", "Step 7: Dissolve the Boc-protected propargylamine intermediate in dry tetrahydrofuran and add methyl chloroacetate.", "Step 8: Add sodium hydride to the reaction mixture and stir at room temperature for 2 hours.", "Step 9: Quench the reaction with saturated ammonium chloride solution and extract the organic layer with ethyl acetate.", "Step 10: Dry the organic layer over anhydrous magnesium sulfate and filter the solution.", "Step 11: Concentrate the solution under reduced pressure to obtain the final product, methyl 2-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}acetate." ] } | |
CAS RN |
2490402-33-8 |
Molecular Formula |
C11H17NO4 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.